Cas no 65313-40-8 (Dispiro[2.0.4.1]nonane-9-carbonylchloride)

• Product Name: Dispiro[2.0.4.1]nonane-9-carbonylchloride
• CAS No: 65313-40-8
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 501527
• PubChem ID: 45081575
• Update Time: 2025-04-19

Dispiro[2.0.4.1]nonane-9-carbonylchloride Chemical and Physical Properties

Names and Identifiers

• Dispiro[2.0.4.1]nonane-9-carbonylchloride
• Dispiro[2.0.4.1]nonane-9-carbonyl chloride (9CI)
• dispiro[2.0.4⁴.1³]nonane-9-carbonyl chloride
• 65313-40-8
• Dispiro[2.0.4~4~.1~3~]nonane-9-carbonyl chloride
• DTXSID10664697

• Inchi： 1S/C10H13ClO/c11-8(12)7-9(3-1-2-4-9)10(7)5-6-10/h7H,1-6H2
• InChI Key： MADWXWXARNADNE-UHFFFAOYSA-N
• SMILES： ClC(C1C2(CCCC2)C21CC2)=O

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07